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Compound of Interest

Compound Name: PNA5

Cat. No.: B1193402 Get Quote

These protocols are intended for researchers, scientists, and drug development professionals

working with the novel glycosylated Angiotensin-(1-7) peptide, PNA5, in murine models. The

following sections provide detailed methodologies for the preparation and subcutaneous

administration of both standard and extended-release formulations of PNA5.

Overview and Data Presentation
PNA5 is a promising therapeutic agent that has been shown to reduce cognitive decline in

mouse models of Parkinson's disease and vascular cognitive impairment and dementia.[1][2][3]

[4] Systemic administration via subcutaneous injection is a common and effective route for

delivering PNA5 in these preclinical studies.[1][5][6][7] The choice between a standard daily

injection or an extended-release formulation will depend on the specific experimental design

and research question.

The following table summarizes the key quantitative parameters for both formulations based on

published studies.
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Parameter
Standard PNA5
Formulation

Extended-Release PNA5
(ER-PNA5) Formulation

Dosage 1 mg/kg/day[1][3] 1.25 mg per injection[5][7]

Vehicle Saline[1][3]

Dimethyl sulfoxide (DMSO)

with Polylactic-co-glycolic acid

(PLGA)[5][7]

Concentration

Not specified, prepare to

achieve 1 mg/kg in a suitable

injection volume

50 mg/ml[5][7]

Injection Volume
Dependent on mouse weight

and desired concentration
25 µl[5][7]

Frequency Once daily[1][3]
Two injections separated by

two weeks[5][7]

Needle Gauge

25-27 G (Recommended for

subcutaneous injections in

mice)[8]

25-27 G (Recommended for

subcutaneous injections in

mice)[8]

Experimental Protocols
Protocol for Standard PNA5 Formulation
This protocol is adapted from studies investigating the daily administration of PNA5 for chronic

conditions.[1][3]

Materials:

PNA5 peptide

Sterile saline solution (0.9% sodium chloride)

Sterile microcentrifuge tubes

Vortex mixer
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Sterile syringes (0.5-1 ml) with needles (25-27 G)[8]

Animal scale

70% ethanol

Procedure:

PNA5 Reconstitution:

Aseptically reconstitute the lyophilized PNA5 peptide in sterile saline to the desired stock

concentration. Ensure the final solution is clear and free of particulates.

Gently vortex to ensure complete dissolution.

Animal Preparation:

Weigh the mouse to accurately calculate the injection volume.

The recommended dosage is 1 mg/kg.[1][3]

Calculate the required volume based on the stock solution concentration and the mouse's

weight.

Injection Procedure:

Restrain the mouse using an appropriate method, such as the scruffing technique, to

expose the dorsal side.[9]

The preferred site for subcutaneous injection is the loose skin over the shoulders (scruff)

or the flank.[10]

Wipe the injection site with 70% ethanol and allow it to dry.

Gently lift the skin to form a "tent."[9]

Insert the needle, bevel up, at the base of the tented skin, parallel to the body.
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Aspirate slightly by pulling back the plunger to ensure the needle has not entered a blood

vessel. If blood appears in the syringe hub, withdraw the needle and re-insert at a different

site.[9]

Slowly inject the calculated volume of the PNA5 solution.

Withdraw the needle and apply gentle pressure to the injection site if necessary.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any signs of distress, adverse reactions at

the injection site (e.g., swelling, inflammation), or changes in behavior.

Repeat the injection daily for the duration of the study.[1][3]

Protocol for Extended-Release PNA5 (ER-PNA5)
Formulation
This protocol is based on studies utilizing a long-acting formulation of PNA5 to reduce injection

frequency.[5][7]

Materials:

Extended-release PNA5 formulation (50 mg/ml in DMSO with PLGA)[5][7]

Sterile syringes (e.g., insulin syringes) with needles (25-27 G)[8]

Animal scale

70% ethanol

Procedure:

ER-PNA5 Preparation:

The ER-PNA5 is typically provided as a pre-formulated solution. Ensure it is at room

temperature before use.
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Gently mix the solution to ensure homogeneity.

Animal Preparation:

Weigh the mouse. While the dosage is a fixed volume, it's good practice to record the

weight.

Injection Procedure:

The injection procedure is the same as for the standard formulation.

Draw 25 µl of the 50 mg/ml ER-PNA5 solution into the syringe.[5][7] This corresponds to a

total dose of 1.25 mg of PNA5.[5][7]

Restrain the mouse and identify the subcutaneous injection site (dorsal scruff or flank).[10]

Wipe the site with 70% ethanol.

Lift the skin to form a tent and insert the needle, bevel up.

Aspirate to check for blood vessel entry.

Inject the 25 µl volume subcutaneously.

Withdraw the needle.

Post-Injection Monitoring and Follow-up:

Monitor the mouse for any immediate adverse reactions.

A second injection is administered two weeks after the first.[5][7]

Continue to monitor the animal's health and behavior throughout the study period.

Visualizations
Experimental Workflow
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Caption: Workflow for subcutaneous injection of PNA5 in mice.

Signaling Pathway
While the provided search results do not detail the full intracellular signaling pathway of PNA5,

they do indicate its primary mechanism of action. PNA5 is a Mas receptor agonist that leads to

a reduction in neuroinflammation.[1][2]
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Caption: Simplified signaling pathway of PNA5 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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